Cas no 317821-96-8 (4-2-Chloro-2-(phenylsulfonyl)ethyl-1,4-oxazinan-4-ium chloride)

• Product Name: 4-2-Chloro-2-(phenylsulfonyl)ethyl-1,4-oxazinan-4-ium chloride
• CAS No: 317821-96-8
• CID: 4645366
• Update Time: 2025-10-28

4-2-Chloro-2-(phenylsulfonyl)ethyl-1,4-oxazinan-4-ium chloride Chemical and Physical Properties

Names and Identifiers

• 4-[2-CHLORO-2-(PHENYLSULFONYL)ETHYL]-1,4-OXAZINAN-4-IUM CHLORIDE
• 4-2-Chloro-2-(phenylsulfonyl)ethyl-1,4-oxazinan-4-ium chloride

Additional information on 4-2-Chloro-2-(phenylsulfonyl)ethyl-1,4-oxazinan-4-ium chloride

4-2-Chloro-2-(phenylsulfonyl)ethyl-1,4-oxazinan-4-ium chloride (CAS No. 317821-96-8): A Comprehensive Overview

4-2-Chloro-2-(phenylsulfonyl)ethyl-1,4-oxazinan-4-ium chloride (CAS No. 317821-96-8) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinctive structure and functional groups, holds potential applications in various therapeutic areas and chemical processes. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 4-2-Chloro-2-(phenylsulfonyl)ethyl-1,4-oxazinan-4-ium chloride.

Chemical Structure and Properties

4-2-Chloro-2-(phenylsulfonyl)ethyl-1,4-oxazinan-4-ium chloride is a quaternary ammonium salt with a molecular formula of C₁₃H₁₅ClNO₃S. The compound features a central oxazinane ring with a chloro-substituted phenylsulfonyl ethyl group attached to the nitrogen atom. This unique structural arrangement imparts several key properties to the molecule:

• Solubility: The compound exhibits good solubility in polar solvents such as water and methanol, making it suitable for various chemical reactions and biological assays.
• Stability: The presence of the quaternary ammonium group enhances the stability of the molecule under a wide range of conditions, including varying pH levels and temperatures.
• Polarity: The compound's polar nature facilitates its interaction with biological membranes and proteins, which is crucial for its potential therapeutic applications.

Synthesis Methods

The synthesis of 4-2-Chloro-2-(phenylsulfonyl)ethyl-1,4-oxazinan-4-ium chloride has been extensively studied and optimized over the years. One of the most common methods involves the reaction of 2-chloroethyl phenyl sulfone with an appropriate oxazinane precursor in the presence of a suitable catalyst. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes that minimize waste and reduce energy consumption.

A notable example is the use of microwave-assisted synthesis, which has been shown to significantly enhance reaction yields and reduce reaction times. This method not only improves efficiency but also ensures better control over the reaction conditions, leading to higher purity products.

Biological Activities and Therapeutic Potential

4-2-Chloro-2-(phenylsulfonyl)ethyl-1,4-oxazinan-4-ium chloride has demonstrated promising biological activities in various preclinical studies. One of its key applications lies in its potential as an antimicrobial agent. Research has shown that the compound exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, making it a valuable candidate for developing new antibiotics.

In addition to its antimicrobial properties, 4-2-Chloro-2-(phenylsulfonyl)ethyl-1,4-oxazinan-4-ium chloride has also been investigated for its anti-inflammatory effects. Studies have indicated that the compound can effectively inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory diseases such as arthritis and colitis.

Clinical Trials and Future Prospects

The therapeutic potential of 4-2-Chloro-2-(phenylsulfonyl)ethyl-1,4-oxazinan-4-ium chloride has led to several ongoing clinical trials aimed at evaluating its safety and efficacy in human subjects. Preliminary results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses.

Further research is currently underway to explore additional applications of this compound in areas such as cancer therapy and neurodegenerative diseases. The unique structural features of 4-2-Chloro-2-(phenylsulfonyl)ethyl-1,4-o xazinan - 4 - ium chloride strong > make it an attractive candidate for drug development due to its ability to modulate multiple biological pathways simultaneously. p > < p >< strong >Conclusion< / strong > p > < p >In summary ,< strong > 4 - 2 - Chloro - 2 - ( phenylsulfonyl ) ethyl - 1 , 4 - oxazinan - 4 - ium chloride strong > ( CAS No . 317821 - 96 - 8 ) is a multifaceted compound with significant potential in various scientific and medical fields . Its unique chemical structure , favorable physical properties , and promising biological activities make it an exciting subject for ongoing research . As new findings continue to emerge , it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological processes and developing innovative therapeutic strategies . p > article > response >